Cas no 1803965-00-5 (Methyl 4-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 4-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1803965-00-5
• MF: C₁₀H₁₀F₃IN₂O₃
• MW: 390.097685337067
• CID: 4836287
• Update Time: 2025-05-20

Methyl 4-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C10H10F3IN2O3/c1-18-7(17)2-5-4-16-9(14)8(6(5)3-15)19-10(11,12)13/h4H,2-3,15H2,1H3
• InChI Key： DCQDURLZXNPVJX-UHFFFAOYSA-N
• SMILES： IC1=C(C(CN)=C(C=N1)CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 317
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate

Methyl 4-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1803965-00-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate, identified by its CAS number CAS No. 1803965-00-5, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting intricate disease pathways. Its unique structural features, including the presence of an aminomethyl group, an iodo substituent, and a trifluoromethoxy moiety, make it a versatile building block for medicinal chemists.

The Methyl 4-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate molecule is characterized by its pyridine core, which is a common scaffold in many pharmacologically relevant compounds. The pyridine ring itself is a heterocyclic aromatic system that can interact with biological targets in multiple ways, enhancing the compound's potential therapeutic applications. The aminomethyl group at the 4-position introduces a nucleophilic center that can participate in further functionalization, while the iodo atom at the 2-position provides a handle for cross-coupling reactions, which are pivotal in modern drug discovery.

The trifluoromethoxy group at the 3-position adds another layer of complexity to the molecule. Trifluoromethoxy groups are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity to biological targets. This feature has been extensively exploited in the development of drugs such as fluoroquinolones and antiviral agents, where the presence of trifluoromethoxy substituents often enhances efficacy and selectivity. The acetic acid moiety at the 5-position further contributes to the compound's solubility and reactivity, making it an ideal candidate for various synthetic transformations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting cancer and inflammatory diseases. The structural motifs present in Methyl 4-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-5-acetate align well with these therapeutic areas. For instance, studies have shown that pyridine derivatives can inhibit kinases and other enzymes involved in tumor growth and progression. The combination of an aminomethyl, an iodo, and a trifluoromethoxy group creates a versatile scaffold that can be modified to target specific disease mechanisms.

The utility of this compound as an intermediate has been demonstrated in several synthetic protocols. One notable application is its use in Suzuki-Miyaura cross-coupling reactions, where the iodo atom serves as a precursor for introducing aryl or heteroaryl groups into the molecule. These reactions are widely employed in drug synthesis due to their high efficiency and selectivity. Additionally, the aminomethyl strong group can undergo further functionalization via reductive amination or amide bond formation, allowing for the creation of more complex structures.

The pharmaceutical industry has also explored the use of Methyl 4-(< strong >aminomethyl strong >)-2-< strong >iodo strong >)-3-(< strong >trifluoromethoxy strong >)pyridine-5-acetate in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically target these kinases, researchers aim to develop drugs that can modulate these pathways effectively. The structural features of this compound make it an attractive candidate for such applications.

In conclusion, Methyl 4-(< strong >aminomethyl strong >)-2-< strong >iodo strong >)-3-(< strong >trifluoromethoxy strong >)pyridine-5-acetate (CAS No. 1803965-00-5) is a multifaceted intermediate with significant potential in pharmaceutical synthesis. Its unique structural composition allows for diverse synthetic transformations, making it a valuable tool for medicinal chemists working on next-generation therapeutics. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly important role in drug discovery and development.